Cas no 245435-08-9 (1,5-Di-tert-butyl-3-bromo-2-propoxybenzene)

1,5-Di-tert-butyl-3-bromo-2-propoxybenzene structure
245435-08-9 structure
Product Name:1,5-Di-tert-butyl-3-bromo-2-propoxybenzene
CAS No:245435-08-9
MF:C17H27BrO
MW:327.299684762955
CID:2133428
Update Time:2023-08-04

1,5-Di-tert-butyl-3-bromo-2-propoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1,5-di-tert-butyl-3-bromo-2-propoxybenzene
    • OFCBSPVMPWHSKK-UHFFFAOYSA-N
    • 1-bromo-3,5-di-tert-butyl-2-propoxybenzene
    • 1-Bromo-3,5-di-tert-butyl-2-propoxy-benzene
    • 1,5-Di-tert-butyl-3-bromo-2-propoxybenzene
    • Inchi: 1S/C17H27BrO/c1-8-9-19-15-13(17(5,6)7)10-12(11-14(15)18)16(2,3)4/h10-11H,8-9H2,1-7H3
    • InChI Key: OFCBSPVMPWHSKK-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OCCC)C(C)(C)C)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 274
  • Topological Polar Surface Area: 9.2

1,5-Di-tert-butyl-3-bromo-2-propoxybenzene Related Literature

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